Cas no 1805842-49-2 (3-(2-Bromopropanoyl)-2-methylphenylacetic acid)

• Product Name: 3-(2-Bromopropanoyl)-2-methylphenylacetic acid
• CAS No: 1805842-49-2
• MF: C₁₂H₁₃BrO₃
• MW: 285.133823156357
• CID: 5005023
• Update Time: 2025-05-24

3-(2-Bromopropanoyl)-2-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromopropanoyl)-2-methylphenylacetic acid

• Inchi： 1S/C12H13BrO3/c1-7-9(6-11(14)15)4-3-5-10(7)12(16)8(2)13/h3-5,8H,6H2,1-2H3,(H,14,15)
• InChI Key： PRKDWCWXVCEFJC-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC=CC(CC(=O)O)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.6
• Topological Polar Surface Area: 54.4

Additional information on 3-(2-Bromopropanoyl)-2-methylphenylacetic acid

3-(2-Bromopropanoyl)-2-methylphenylacetic Acid: A Comprehensive Overview

3-(2-Bromopropanoyl)-2-methylphenylacetic acid (CAS No. 1805842-49-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a versatile building block in synthetic chemistry. The molecule consists of a phenyl ring substituted with a methyl group at the 2-position and an acetic acid moiety at the 3-position, with a 2-bromopropanoyl group attached to the acetic acid. This combination of functional groups makes it a valuable compound for exploring various chemical reactions and biological activities.

The synthesis of 3-(2-Bromopropanoyl)-2-methylphenylacetic acid involves a series of carefully designed reactions, including Friedel-Crafts acylation and subsequent bromination. These steps ensure the precise placement of functional groups, which is critical for achieving the desired properties. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly syntheses, reducing the overall cost and improving scalability.

From a pharmacological perspective, 3-(2-Bromopropanoyl)-2-methylphenylacetic acid has shown promise in preclinical studies as a potential lead compound for treating various diseases. Its ability to modulate specific cellular pathways has been explored in the context of cancer therapy, where it demonstrates selective cytotoxicity against cancer cells while sparing normal cells. Additionally, research has highlighted its potential as an anti-inflammatory agent, with studies indicating its ability to inhibit key enzymes involved in inflammation.

The structural versatility of 3-(2-Bromopropanoyl)-2-methylphenylacetic acid also makes it an attractive candidate for use in materials science. Its ability to form stable complexes with metal ions has led to investigations into its application as a ligand in coordination chemistry. Recent findings suggest that it could serve as a precursor for novel materials with applications in catalysis and sensing technologies.

In terms of environmental impact, 3-(2-Bromopropanoyl)-2-methylphenylacetic acid exhibits biodegradability under specific conditions, making it a more sustainable option compared to some traditional chemical compounds. However, further studies are required to fully understand its environmental fate and ensure safe disposal practices.

Looking ahead, the continued exploration of 3-(2-Bromopropanoyl)-2-methylphenylacetic acid is expected to yield new insights into its potential applications. Collaborative efforts between academic institutions and industry are crucial for translating laboratory findings into real-world solutions. As research progresses, this compound is poised to play an increasingly important role in advancing both chemical synthesis and therapeutic development.